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Compound of Interest

Compound Name: Enbucrilate

Cat. No.: B1671268

Introduction: n-Butyl cyanoacrylate (NBCA) is a rapidly polymerizing adhesive monomer widely
employed in medicine as a tissue adhesive for wound closure, a hemostatic agent, and an
embolic agent in vascular procedures. Its efficacy stems from its ability to undergo anionic
polymerization upon contact with trace amounts of moisture or basic substances present on
tissue surfaces, forming a strong, biocompatible bond. The synthesis of medical-grade NBCA is
a multi-step process requiring precise control over reaction conditions to ensure high purity and
stability of the final product. This technical guide provides an in-depth overview of the
synthesis, purification, and characterization of n-butyl cyanoacrylate for medical applications,
tailored for researchers, scientists, and drug development professionals.

l. Synthesis Pathway Overview

The industrial synthesis of n-butyl cyanoacrylate is primarily achieved through a two-stage
process: the Knoevenagel condensation of n-butyl cyanoacetate with formaldehyde to form a
poly(n-butyl cyanoacrylate) intermediate, followed by a thermal depolymerization (or "cracking")
of the polymer to yield the high-purity monomer.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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